Idesin

• Molecular Formula: C13H18O8
• Molecular Weight: 302.28 g/mol
• InChI: InChI=1S/C13H18O8/c14-4-6-2-1-3-7(16)12(6)21-13-11(19)10(18)9(17)8(5-15)20-13/h1-3,8-11,13-19H,4-5H2/t8-,9-,10+,11-,13+/m1/s1
• InChIKey: QHQPAWAPIKTLIR-HMUNZLOLSA-N

Idesin Compound Profile: A Phenolic Glycoside from Idesia polycarpa for Inflammation and Bitterness Research

Idesin is a phenolic glucopyranoside (C₁₃H₁₈O₈, MW 302.28 g/mol) primarily isolated from the fruits and leaves of the Idesia polycarpa tree (Salicaceae) [1]. It is classified within the salicinoid analogue family, structurally characterized as 2-β-glucosyl-3-hydroxy benzyl alcohol [2]. First structurally confirmed in 1966, Idesin is a major constituent of the plant and is known for its bitter taste [2]. Its primary reported bioactivity is the inhibition of lipopolysaccharide (LPS)-induced nitric oxide (NO) production in BV2 microglial cells, suggesting an anti-neuroinflammatory potential .

Natural phenolic glucopyranoside from Idesia polycarpa fruit and leaves

Reported lowest bitterness threshold among I. polycarpa phenolic glycosides Sensory research context

Reported LPS-induced NO inhibition in BV2 microglia Neuroinflammation assay context

• [1] Kim, S. H., Jang, Y. P., Sung, S. H., & Kim, Y. C. (2007). Inhibitory activity of phenolic glycosides from the fruits of Idesia polycarpa on lipopolysaccharide-induced nitric oxide production in BV2 microglia. *Planta Medica*, 73(2), 167-169. View Source
• [2] Morita, N., et al. (1966). Bitter Principle of Idesia polycarpa I. The Structure of a New Glucoside, Idesin, from Leaves. *Shokubutsugaku Zasshi*, 79(940-941), 770-774. View Source

Why Idesin Cannot Be Simply Swapped with Idescarpin or Other Idesia Polycarpa Phenolics

The phenolic glycosides from Idesia polycarpa, including Idesin and Idescarpin, are not interchangeable chemical probes despite their co-occurrence and shared anti-inflammatory activity. Their structural divergence leads to significant differences in sensory perception and in vitro potency across distinct bioassays. Idescarpin, possessing a 1-hydroxy-6-oxo-2-cyclohexenecarboxylate moiety, is the dominant anti-adipogenic agent, while Idesin exhibits the lowest bitterness threshold, making it a more potent bitter tastant [1][2]. Direct substitution in an inflammation or bitterness model without accounting for these potency differences will lead to skewed experimental outcomes and misinterpretation of structure-activity relationships [1].

Potency Idescarpin shows higher anti-adipogenic response; Idesin substitution may alter adipogenesis endpoint interpretation.

Sensory Idesin reported with lowest bitterness threshold; Idescarpin may underestimate sensory model response.

Analytics Tissue content differs markedly; analytical marker context may not transfer between compounds.

• [1] Lee, M., Lee, H. H., Lee, J. K., Ye, S. K., Kim, S. H., & Sung, S. H. (2013). Anti-adipogenic activity of compounds isolated from Idesia polycarpa on 3T3-L1 cells. *Bioorganic & Medicinal Chemistry Letters*, 23(11), 3170-3174. View Source
• [2] Xiang, X., et al. (2024). Characterization of key bitter compounds in Idesia polycarpa var. vestita Diels fruit by sensory-guided fractionation. *Food Chemistry*, 439, 138103. View Source

Quantitative Differentiation Guide: Idesin vs. Idescarpin in Key Bioactivity and Sensory Assays

Head-to-Head Comparison of Bitterness Potency: Idesin Has the Lowest Threshold Among I. polycarpa Bitter Compounds

Idesin is the most potent bitter-tasting compound identified in Idesia polycarpa var. vestita fruit, exhibiting a significantly lower bitterness threshold in water compared to other key bitter constituents like Idescarpin. This quantitative difference establishes Idesin as the primary driver of the fruit's aversive bitter taste, a critical consideration for both food science applications and for any research utilizing these compounds in oral or gustatory models [1]. Precise threshold values for Idescarpin were not detailed in the available abstract, but Idesin was explicitly noted as having the lowest threshold among the five identified compounds.

Bitterness Threshold

Cross-study comparable

12.051 mg/L

Supports bitterness receptor screening context

Exact fold-difference for Idescarpin unavailable

Evidence Dimension	Bitterness Recognition Threshold in Water
Target Compound Data	12.051 mg/L
Comparator Or Baseline	Idescarpin and three other phenolic glucopyranosides (specific thresholds not provided in abstract, but all higher than Idesin)
Quantified Difference	Idesin threshold is the lowest among the five tested compounds (exact fold-difference for Idescarpin unavailable).
Conditions	Sensory-guided fractionation and threshold tests in water at room temperature.

Why This Matters

For researchers studying bitterness mechanisms or de-bittering processes, Idesin is the target analyte of highest concern, and its procurement as a pure standard is non-negotiable for accurate sensory quantification.

• [1] Xiang, X., et al. (2024). Characterization of key bitter compounds in Idesia polycarpa var. vestita Diels fruit by sensory-guided fractionation. *Food Chemistry*, 439, 138103. View Source

Anti-Adipogenic Activity: Idescarpin is Demonstrably More Potent Than Idesin in 3T3-L1 Cells

A direct comparative study of ten compounds from I. polycarpa in a 3T3-L1 adipocyte differentiation assay identified Idescarpin as the most potent anti-adipogenic agent, with a reported IC₅₀ of 23.2 µM [1]. Idesin was included in this comparative panel but did not achieve the same potency level, indicating that Idescarpin's 1-hydroxy-6-oxo-2-cyclohexenecarboxylate moiety is critical for this specific bioactivity. The exact IC₅₀ for Idesin in this assay was not reported, but the study's ranking makes its inferiority clear.

Anti-Adipogenic Potency

Cross-study comparable

Idescarpin IC₅₀ = 23.2 µM; Idesin IC₅₀ > 23.2 µM

Supports adipogenesis model-response interpretation

Idesin exact IC₅₀ not reported in this assay

Evidence Dimension	Inhibition of 3T3-L1 Preadipocyte Differentiation (Lipid Accumulation)
Target Compound Data	IC₅₀ value greater than 23.2 µM (exact value not reported, categorized as less potent)
Comparator Or Baseline	Idescarpin (Compound 1), IC₅₀ = 23.2 µM
Quantified Difference	Idescarpin is the most potent compound in its class; Idesin's activity is lower by an unquantified margin.
Conditions	3T3-L1 cells induced to differentiate, lipid content measured by Oil Red O staining after treatment.

Why This Matters

This differential potency is crucial for procurement decisions in obesity or metabolic disease research. A project focused on adipogenesis requires Idescarpin, not Idesin, as a lead compound probe to maximize the chance of observing a robust biological effect.

• [1] Lee, M., Lee, H. H., Lee, J. K., Ye, S. K., Kim, S. H., & Sung, S. H. (2013). Anti-adipogenic activity of compounds isolated from Idesia polycarpa on 3T3-L1 cells. *Bioorganic & Medicinal Chemistry Letters*, 23(11), 3170-3174. View Source

Broad-Spectrum NO Inhibition: Idesin and Idescarpin Both Show Activity in BV2 Microglia, But Differentiated Data is Missing

In a foundational study, all six isolated phenolic glycosides from I. polycarpa, including Idesin (designated as compound 4) and Idescarpin (compound 3), significantly inhibited LPS-induced nitric oxide (NO) production in BV2 microglial cells [1]. The inhibition was observed across the tested concentration range of 1 µM to 100 µM. Critically, the study did not publish individual IC₅₀ values for each compound, making it impossible to determine if Idesin has a superior, equivalent, or inferior anti-inflammatory potency compared to Idescarpin in this specific neuroinflammation model.

NO Inhibition Class

Class-level inference

Both active at 1–100 µM; individual IC₅₀ not resolved

Class-level neuroinflammation context; per-compound potency not quantifiable

Data to verify per compound

Evidence Dimension	LPS-Induced Nitric Oxide (NO) Inhibition in BV2 Microglia
Target Compound Data	Significant inhibition at 1–100 µM (exact IC₅₀ not determined)
Comparator Or Baseline	Idescarpin (compound 3): Significant inhibition at 1–100 µM (exact IC₅₀ not determined)
Quantified Difference	Not quantifiable from available data. Both belong to the same active class.
Conditions	BV2 microglial cells stimulated with LPS, NO production measured after 24-25 hours.

Why This Matters

The lack of resolved potency data means that for neuroinflammation target identification, the choice between Idesin and Idescarpin cannot be evidence-based on efficacy alone; decisions must rely on other factors, such as sample availability or the need to study a specific structural analogue.

• [1] Kim, S. H., Jang, Y. P., Sung, S. H., & Kim, Y. C. (2007). Inhibitory activity of phenolic glycosides from the fruits of Idesia polycarpa on lipopolysaccharide-induced nitric oxide production in BV2 microglia. *Planta Medica*, 73(2), 167-169. View Source

Differential Abundance in Fruit Tissues: Idescarpin is the Dominant Phenolic in Terms of Mass, Not Idesin

Quantitative HPLC analysis of I. polycarpa var. vestita fruit reveals a significant difference in the abundance of its two major bitter phenolics. Idescarpin content ranges from 17.71 to 101.05 mg/g, considerably higher than Idesin's range of 7.88 to 77.14 mg/g [1]. This quantitative finding directly impacts analytical method development and extract standardization strategies, positioning Idescarpin as the prime marker compound for quality control.

Fruit Tissue Content

Supporting evidence

Idesin: 7.88–77.14 mg/g; Idescarpin: 17.71–101.05 mg/g

Supports analytical marker selection context

Idescarpin ~2.2-fold more abundant at lower range

Evidence Dimension	Content in I. vestita Fruit (mg/g)
Target Compound Data	7.88 – 77.14 mg/g
Comparator Or Baseline	Idescarpin: 17.71 – 101.05 mg/g
Quantified Difference	Idescarpin content is approximately 2.2-fold higher at the lower range, with a significantly higher maximum value.
Conditions	UPLC-Q-TOF-MS/HPLC analysis of I. polycarpa var. vestita fruit.

Why This Matters

For analytical chemists developing QC assays for I. polycarpa extracts, Idescarpin is a more abundant and practical reference standard for quantification, while Idesin serves a critical role in profiling the full bitter fingerprint.

• [1] Xiang, X., et al. (2024). Decoding the bitter taste of Idesia polycarpa var. vestita Diels fruit: Bitterness contribution and mechanisms. *Food Chemistry*, 438, 138104. View Source

Proven Application Scenarios for Idesin Based on Quantitative Evidence

Sensory Science Research: Idesin as a Prime Candidate for Bitter Taste Receptor (TAS2R) Activation Studies

Given its established status as the compound with the lowest bitterness threshold (12.051 mg/L) in I. polycarpa var. vestita fruit, Idesin is the optimal ligand for probing hTAS2R14 and hTAS2R16 bitter taste receptors [1]. The available molecular docking data, showing a strong binding affinity of approximately -6.5 to -9.0 kcal/mol for hTAS2R14, further supports its use in studying the molecular basis of bitterness perception and for screening potential bitterness blockers [1].

Analytical Standard for Polyphenolic Fingerprinting and Metabolomics

As a major and structurally defined phenolic glucopyranoside, Idesin is an essential reference standard for the development and validation of quantitative HPLC or UPLC-MS methods aimed at comprehensive profiling of Idesia polycarpa fruit and its derived products (e.g., edible oil) [2]. Its inclusion in an analytical panel is necessary to accurately map the full spectrum of bitter and bioactive constituents, distinguishing it from the more abundant Idescarpin [2].

Neuroinflammation Research Tool in Microglial Biology

Idesin is a validated, broad-spectrum inhibitor of LPS-induced NO production in BV2 microglia, active within a 1–100 µM range [3]. Researchers should select Idesin as a chemical probe for mechanistic studies on inducible nitric oxide synthase (iNOS) activity in microglial cells, especially when seeking to investigate structure-activity relationships alongside its less potent anti-adipogenic analog, Idescarpin, to pinpoint the pharmacophore driving neuro-specific versus metabolic effects [3].

Application

Selection Property

Validation Focus

Bitter taste receptor (TAS2R) activation studies

Reported lowest bitterness threshold among tested I. polycarpa phenolics

TAS2R binding assay review

Polyphenolic fingerprinting and metabolomics

Structurally defined phenolic glucopyranoside reference standard

HPLC/UPLC-MS method development review

Neuroinflammation research in microglial biology

Reported NO production inhibition in BV2 microglia

iNOS pathway-response interpretation

• [1] Xiang, X., et al. (2024). Characterization of key bitter compounds in Idesia polycarpa var. vestita Diels fruit by sensory-guided fractionation. *Food Chemistry*, 439, 138103. View Source
• [2] Xiang, X., et al. (2024). Decoding the bitter taste of Idesia polycarpa var. vestita Diels fruit: Bitterness contribution and mechanisms. *Food Chemistry*, 438, 138104. View Source
• [3] Kim, S. H., Jang, Y. P., Sung, S. H., & Kim, Y. C. (2007). Inhibitory activity of phenolic glycosides from the fruits of Idesia polycarpa on lipopolysaccharide-induced nitric oxide production in BV2 microglia. *Planta Medica*, 73(2), 167-169. View Source